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Compound of Interest

Compound Name: Lycodine

Cat. No.: B1675731 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use

of Lidocaine Hydrochloride as a local anesthetic in nerve block experiments. The information is

intended to guide researchers in designing and executing well-controlled and reproducible

studies.

Mechanism of Action
Lidocaine is an amino amide-type local anesthetic that primarily functions by blocking voltage-

gated sodium channels (Nav) in the neuronal cell membrane.[1][2][3] By binding to the

intracellular portion of these channels, lidocaine stabilizes the channel in an inactivated state,

preventing the influx of sodium ions that is necessary for the depolarization and propagation of

action potentials.[4][5] This blockade of nerve impulses results in a transient and localized loss

of sensation. The affinity of lidocaine for sodium channels is use-dependent, meaning it has a

higher affinity for channels that are in the open or inactivated state, which are more prevalent in

rapidly firing neurons.[2][6]

Quantitative Data Summary
The following tables summarize key quantitative parameters of lidocaine for nerve block

applications.
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Table 1: Recommended Dosages for In Vivo Nerve Block Experiments in Animals

Animal Species
Recommended Dose
(mg/kg)

Reference

Dog 4 - 6 [6][7]

Cat 2 - 4 [6][7]

Cattle
5 - 20 mL (total volume of 2%

solution)
[8]

Horse
5 - 20 mL (total volume of 2%

solution)
[8]

Note: It is crucial to calculate the maximum safe dose for each animal to avoid systemic

toxicity. The toxic dose in cats is reported to be 6-10 mg/kg.[6]

Table 2: Lidocaine Concentrations for Various Applications

Application Concentration Description Reference

Infiltration Anesthesia 0.5%

Diluted from a 2%

solution for numbing a

specific area of tissue.

[8]

Peripheral Nerve

Block
1% - 2%

Commonly used for

blocking specific

nerves or nerve

plexuses.

[3][9]

Epidural Anesthesia 1% - 2%

Administered into the

epidural space for

regional anesthesia.

[9]

In Vitro Nerve Studies
0.5 mM (0.0135%) -

19 mM (0.5%)

Used in isolated nerve

preparations to study

the direct effects on

nerve conduction.

[10]
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Table 3: Pharmacokinetic Properties of Lidocaine

Parameter Value Conditions Reference

Onset of Action < 2 minutes Intradermal injection [11]

Onset of Action

(Veterinary)
2 - 10 minutes

Local infiltration or

nerve block
[1]

Duration of Action 1 - 2 hours Without epinephrine [11]

Duration of Action

(Veterinary)
30 - 60 minutes

Local infiltration or

nerve block
[1]

Duration of Action with

Epinephrine
2 - 6 hours

Prolongs local effect

by causing

vasoconstriction

[11]

Experimental Protocols
In Vivo Peripheral Nerve Block in a Rodent Model (e.g.,
Sciatic Nerve Block)
This protocol describes a general procedure for performing a sciatic nerve block in a rat model

to assess the efficacy of lidocaine.

Materials:

Lidocaine Hydrochloride solution (e.g., 1% or 2%)

Sterile saline (for control injections)

Anesthetic for the animal (e.g., isoflurane, ketamine/xylazine)

Clippers and surgical preparation solutions (e.g., betadine, alcohol)

Sterile syringes (1 mL) and needles (25-30 gauge)

Nerve stimulator (optional, for precise nerve localization)
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Behavioral testing apparatus (e.g., von Frey filaments, hot plate)

Personal Protective Equipment (PPE)

Procedure:

Animal Preparation:

Anesthetize the animal according to an approved institutional animal care and use

committee (IACUC) protocol.

Shave the fur over the injection site (lateral aspect of the thigh).

Aseptically prepare the skin with surgical preparation solutions.

Nerve Localization and Injection:

Palpate anatomical landmarks to locate the sciatic nerve. In the rat, this is typically

between the greater trochanter and the ischial tuberosity.

(Optional) Use a nerve stimulator with an insulated needle to confirm nerve location by

observing muscle twitches in the paw.

Insert the injection needle perpendicular to the skin.

Slowly inject the desired volume and concentration of lidocaine (or saline for control)

around the nerve. A common volume for rats is 0.1 to 0.5 mL.[12]

Withdraw the needle and monitor the animal.

Assessment of Nerve Block:

At predetermined time points post-injection, assess sensory and motor function.

Sensory Block: Use von Frey filaments to test for mechanical allodynia or a hot plate to

measure thermal nociception. A successful block will result in a decreased response to the

stimuli.
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Motor Block: Observe for limb paralysis or reduced motor function.

Record the onset time (time to loss of sensation/motor function) and duration of the block

(time until recovery).

Post-Procedure Care:

Monitor the animal until it has fully recovered from anesthesia.

Provide appropriate post-operative care as per the IACUC protocol.

In Vitro Nerve Conduction Block in an Isolated Nerve
Preparation
This protocol provides a method for assessing the direct effects of lidocaine on nerve

conduction in an isolated nerve, such as a rat sciatic nerve.

Materials:

Isolated nerve preparation (e.g., rat sciatic nerve)

Recording and stimulating electrodes

Amplifier and data acquisition system

Perfusion chamber

Artificial cerebrospinal fluid (aCSF) or similar physiological buffer

Lidocaine Hydrochloride stock solution

Dissection microscope and tools

Procedure:

Nerve Dissection and Mounting:

Euthanize the animal according to an approved IACUC protocol.
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Carefully dissect the desired nerve (e.g., sciatic nerve).

Place the isolated nerve in the perfusion chamber filled with continuously oxygenated

aCSF.

Position the nerve across the stimulating and recording electrodes.

Baseline Recording:

Stimulate the nerve with a supramaximal electrical pulse and record the compound action

potential (CAP).

Establish a stable baseline recording of the CAP amplitude and latency.

Lidocaine Application:

Switch the perfusion solution to one containing the desired concentration of lidocaine.

Concentrations can range from 0.5 mM to 19 mM.[10]

Continuously perfuse the nerve with the lidocaine solution.

Data Acquisition:

Record the CAP at regular intervals to observe the progressive block of nerve conduction.

Note the time to onset of the block (e.g., 50% reduction in CAP amplitude) and the time to

complete block.

Washout:

After the block is established, switch the perfusion back to the lidocaine-free aCSF to

observe the reversal of the block.

Continue recording until the CAP returns to baseline levels.

Visualizations
Signaling Pathway of Lidocaine
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Caption: Mechanism of action of Lidocaine on a neuron.

Experimental Workflow for In Vivo Nerve Block
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Caption: General workflow for an in vivo nerve block experiment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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